Cas no 1436006-59-5 (rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1436006-59-5
• MF: C₆H₈O₃
• MW: 128.13
• CID: 5180027
• Update Time: 2026-03-05

rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,5R,6S)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid
• rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C6H8O3/c7-6(8)4-3-1-2-9-5(3)4/h3-5H,1-2H2,(H,7,8)/t3-,4+,5-/m1/s1
• InChI Key： WWOUNQUZFPEFBG-MROZADKFSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@@H]1C(O)=O)CCO2

Additional information on rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid

Rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic Acid: A Comprehensive Overview

Rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 1436006-59-5) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of oxabicycloalkanes, which are characterized by their cyclic structure containing an oxygen atom and multiple carbon rings. The specific configuration of this compound, denoted by the (1S,5S,6R) stereochemistry, imparts unique properties that make it a valuable candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid is composed of a six-membered ring fused to a three-membered ring, with an oxygen atom bridging the two rings. This unique arrangement results in a highly rigid and stable structure, which can be advantageous in designing molecules with specific biological activities. The carboxylic acid group at the C-6 position further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

Recent research has highlighted the potential of rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively inhibit the activity of a key enzyme implicated in neurodegenerative diseases.

In addition to its biological activity, rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid has also been explored for its synthetic utility. The rigid structure and functional groups present in this molecule make it an excellent building block for constructing more complex molecules with tailored properties. Synthetic chemists have utilized this compound as a starting material to synthesize a variety of bioactive compounds, including potential drug candidates for cancer and inflammatory diseases.

The synthesis of rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid has been extensively studied to optimize yield and purity. Several methods have been reported in the literature, including enantioselective synthesis approaches that ensure the desired stereochemistry is achieved with high efficiency. One notable method involves the use of chiral catalysts to control the stereochemistry during the formation of the oxabicycloalkane ring system.

The physical and chemical properties of rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and help confirm the identity and purity of the compound.

In terms of safety and handling, it is important to note that while rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for rel-(1S,5S,6R)-2-oxabicyclo[3.1.0]hexane-6-carboxylic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound and its derivatives. As our understanding of its properties and biological activities deepens, it is likely that this molecule will play an increasingly important role in advancing drug discovery and chemical synthesis efforts.